Cas no 2172625-50-0 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-azabicyclo2.2.2octane-1-carboxylic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-azabicyclo2.2.2octane-1-carboxylic acid
• CAS No: 2172625-50-0
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 6389806
• PubChem ID: 165556199
• Update Time: 2025-07-21

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-azabicyclo2.2.2octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-azabicyclo2.2.2octane-1-carboxylic acid
• EN300-1573011
• 2172625-50-0
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]-2-azabicyclo[2.2.2]octane-1-carboxylic acid

• Inchi： 1S/C27H28N2O5/c30-24(29-16-18-11-13-27(29,14-12-18)25(31)32)10-5-15-28-26(33)34-17-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-10,18,23H,11-17H2,(H,28,33)(H,31,32)/b10-5+
• InChI Key： CVIFUPCROFQWMC-BJMVGYQFSA-N
• SMILES： OC(C12CCC(CN1C(/C=C/CNC(=O)OCC1C3C=CC=CC=3C3C=CC=CC1=3)=O)CC2)=O

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-azabicyclo2.2.2octane-1-carboxylic acid

Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-azabicyclo[2.2.2]octane-1-carboxylic acid (CAS No. 2172625-50-0)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-azabicyclo[2.2.2]octane-1-carboxylic acid, identified by its CAS number 2172625-50-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate bicyclic structure and functionalized side chains, which make it a promising candidate for various biochemical applications.

The molecular framework of this compound incorporates several key structural motifs that contribute to its unique chemical properties and biological relevance. The presence of a fluorenylmethoxycarbonyl (Fmoc) group at the amino position is particularly noteworthy, as Fmoc derivatives are widely utilized in peptide synthesis and proteomics due to their stability and ease of handling. This feature suggests potential applications in the development of peptide mimetics or as intermediates in the synthesis of more complex biomolecules.

Beyond the Fmoc moiety, the molecule features a butenoyl side chain attached to an azabicyclo[2.2.2]octane ring. The azabicyclo[2.2.2]octane scaffold is a privileged structure in medicinal chemistry, known for its ability to enhance binding affinity and selectivity in biological targets. This bicyclic system often exhibits favorable pharmacokinetic properties, including improved solubility and metabolic stability, making it an attractive scaffold for drug discovery.

The butenoyl group further contributes to the compound's reactivity and potential biological activity. Butenoyl derivatives have been explored in various contexts, including as bioactive lipids and as intermediates in the synthesis of pharmacologically relevant compounds. The combination of these structural elements—Fmoc, butenoyl, and azabicyclo[2.2.2]octane—creates a molecule with multifaceted potential applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies indicate that the fluorenylmethoxycarbonyl group may facilitate interactions with specific amino acid residues in protein targets, while the bicyclic core could engage in hydrophobic or π-stacking interactions. These insights are crucial for designing derivatives with enhanced potency and selectivity.

The utility of this compound extends to its role as a building block in synthetic chemistry. The presence of multiple reactive sites—such as the amine group protected by Fmoc, the carboxylic acid at one end, and potential double-bond functionalities—makes it a versatile intermediate for constructing more elaborate molecular architectures. Such intermediates are invaluable in drug discovery pipelines, where rapid access to structurally diverse libraries is essential.

In light of current research trends, this compound aligns well with emerging methodologies in medicinal chemistry, particularly those involving fragment-based drug design and structure-based ligand optimization. The bicyclic scaffold's rigid yet flexible nature allows for fine-tuning of physicochemical properties, which is critical for achieving optimal pharmacological outcomes.

Moreover, the integration of advanced synthetic techniques has enabled the preparation of stereodefined analogs of this compound with high enantiomeric purity. Such enantiomerically pure compounds are often preferred in drug development due to their improved pharmacological profiles and reduced risk of side effects.

The azabicyclo[2.2.2]octane ring itself has been extensively studied for its role in modulating biological activity through steric constraints and electronic effects. This scaffold is known to enhance binding affinity by optimizing the orientation of substituents relative to binding pockets in biological targets. In this context, the butenoyl group may serve as an anchor or linker that further stabilizes interactions within a target protein or enzyme.

From a synthetic perspective, the preparation of this compound involves multi-step organic transformations that showcase modern synthetic strategies such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation. These methods not only highlight the compound's synthetic accessibility but also underscore its importance as a model system for exploring new synthetic pathways.

Recent publications have highlighted the use of such scaffolds in addressing challenging biological targets, including enzymes involved in inflammatory pathways and neurotransmitter systems. The structural features of this compound make it well-suited for modulating these systems without undue off-target effects—a critical consideration in modern drug development.

The versatility of CAS No 2172625-50-0 also extends to its potential applications beyond traditional pharmaceuticals. For instance, its structural motifs could be adapted for use in agrochemicals or materials science, where similar scaffolds have demonstrated utility as bioactive agents or functional materials.

In conclusion, CAS No 2172625-50-0, representing 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but- enoyl- -bicyclo[][]octane[wbr/]1-carboxylic acid, represents a significant advancement in molecular design with broad implications for biochemical research and drug development efforts worldwide.